
An In-depth Technical Guide to the
Physicochemical Properties of 2-Ethylthiophene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethylthiophene

Cat. No.: B1329412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylthiophene is an organosulfur compound with the chemical formula C₆H₈S.[1][2][3] As a

derivative of thiophene, a five-membered aromatic ring containing a sulfur atom, it serves as a

crucial building block in various chemical syntheses. Its properties make it a subject of interest

in materials science, particularly in the production of organic semiconductors and polymers for

electronic and optoelectronic components.[4] Furthermore, it is utilized as an analytical

reference standard in various chromatographic techniques for the determination of related

compounds in environmental and food samples.[4] This guide provides a comprehensive

overview of its core physicochemical properties, detailed experimental protocols for their

determination, and a logical workflow for its application as an analytical standard.

Chemical and Physical Properties
The fundamental properties of 2-Ethylthiophene are summarized below, providing a

quantitative basis for its application in research and development.

General and Structural Properties
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Property Value Source(s)

IUPAC Name 2-ethylthiophene [1][3]

Molecular Formula C₆H₈S [1][2][3]

Molecular Weight 112.19 g/mol [1][2][3]

CAS Number 872-55-9 [1][2][3]

Canonical SMILES CCC1=CC=CS1 [1]

InChI Key
JCCCMAAJYSNBPR-

UHFFFAOYSA-N
[1][2][3]

Appearance
Clear colorless to pale yellow

or pale red liquid
[4][5]

Physicochemical Data
Property Value Conditions Source(s)

Boiling Point 132-134 °C at 760 mmHg (lit.) [2][4]

Melting Point -66.9 °C (estimate) [4]

Density 0.99 g/mL at 25 °C (lit.) [2][4]

Refractive Index 1.513 at 20 °C (n20/D, lit.) [2]

Flash Point 21.11 °C (70.00 °F) Closed Cup [6]

Water Solubility
0.292 mg/mL (292

mg/L)
at 25 °C [1][6]

LogP (Octanol/Water) 2.87 [1]

Vapor Pressure 10.139 mmHg at 25 °C (est.) [6]

Spectral Data
Spectroscopic data is critical for the identification and characterization of 2-Ethylthiophene.
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Spectrum Type Key Features / Notes Source(s)

¹H NMR

Spectra available, showing

characteristic peaks for the

ethyl and thiophene protons.

[1]

¹³C NMR
Spectra available for structural

elucidation.
[1]

Mass Spectrometry (GC-MS)

Molecular Ion Peak (M⁺): m/z

= 112. Major fragments at m/z

= 97.

[1][7]

Infrared (IR) Spectroscopy

FTIR and Vapor Phase IR

spectra are available, showing

characteristic C-H, C=C, and

C-S stretches.

[1][8]

UV-Vis Spectroscopy UV-Vis spectrum available. [1]

Experimental Protocols
The following sections detail standardized laboratory methodologies for determining the key

physicochemical properties of liquid compounds like 2-Ethylthiophene.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid and is based on the principle that the

boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)
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Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or other suitable heating oil

Stand and clamp

Procedure:

Fill the small test tube with 2-3 mL of 2-Ethylthiophene.

Place the capillary tube into the test tube with its open end submerged in the liquid.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.

Clamp the thermometer and assembly in the Thiele tube or oil bath, ensuring the heat-

transfer liquid is above the level of the sample but below the opening of the test tube.

Heat the apparatus gently and uniformly.[1]

As the temperature rises, air trapped in the capillary tube will escape as a slow stream of

bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tube. This indicates the vapor of the liquid is escaping.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[1][6] Record this temperature.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is determined by measuring the mass of a known volume of the liquid.

Apparatus:
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Pycnometer (specific gravity bottle) or a 10 mL graduated cylinder

Analytical balance (accurate to at least 0.001 g)

Thermometer

Pipette

Procedure:

Ensure the pycnometer or graduated cylinder is clean and completely dry.

Measure and record the mass of the empty, dry container (m₁).[9]

Carefully fill the container with a known volume of 2-Ethylthiophene (e.g., precisely to the

5.0 mL mark on a graduated cylinder, or completely fill the pycnometer). Record the exact

volume (V).[3]

Measure and record the combined mass of the container and the liquid (m₂).[9]

The mass of the liquid (m) is calculated as: m = m₂ - m₁.

The density (ρ) is then calculated using the formula: ρ = m / V.

It is recommended to perform the measurement at a controlled temperature (e.g., 25 °C) and

repeat the procedure multiple times to ensure accuracy.

Determination of Water Solubility (Shake-Flask Method)
This protocol determines the concentration of 2-Ethylthiophene in a saturated aqueous

solution.

Apparatus:

Conical flasks with stoppers

Shaking incubator or magnetic stirrer

Centrifuge
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Analytical balance

Volumetric flasks and pipettes

Gas Chromatograph with Flame Ionization Detector (GC-FID) or other suitable analytical

instrument

Procedure:

Add an excess amount of 2-Ethylthiophene to a known volume of deionized water in a

conical flask. The amount should be sufficient to ensure a saturated solution with a visible

separate phase after equilibration.

Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the mixture to stand undisturbed to let the phases separate.

Carefully withdraw a known volume of the aqueous layer, avoiding any of the undissolved

organic phase.

Centrifuge the aqueous sample to remove any dispersed micro-droplets of the organic liquid.

Accurately dilute the saturated aqueous sample with a suitable solvent (if necessary) for

analysis.

Quantify the concentration of 2-Ethylthiophene in the sample using a pre-calibrated

analytical method, such as GC-FID. This concentration represents the water solubility.[10]

Application Workflow: Analytical Standard
2-Ethylthiophene is used as a reference standard for the quantification of related compounds

in complex matrices like diesel fuel or wastewater.[4] The following diagram illustrates a typical

workflow for its use in Gas Chromatography (GC).
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1. Preparation

2. Instrumental Analysis

3. Data Processing & Results

Standard Preparation

GC-FID Analysis

Inject Standards

Sample Preparation
(e.g., Extraction)

Inject Sample

Calibration Curve Generation

Peak Area Data

Quantification of Analyte

Sample Peak Area

Linear Regression

Final Concentration Report

Click to download full resolution via product page

Caption: Workflow for using 2-Ethylthiophene as an analytical standard in GC.

Conclusion
This technical guide provides essential physicochemical data and standardized protocols

relevant to 2-Ethylthiophene. The compiled information on its physical properties, spectral

characteristics, and established experimental methodologies offers a valuable resource for

professionals in research and development. The structured presentation of data and workflows
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is intended to support the efficient and accurate use of 2-Ethylthiophene in its various

applications, from synthetic chemistry to analytical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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